molecular formula C11H18 B1195299 4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane

4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane

Cat. No. B1195299
M. Wt: 150.26 g/mol
InChI Key: CDVJOIYHIIZJKX-UHFFFAOYSA-N
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Description

4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. 4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane is considered to be a practically insoluble (in water) and relatively neutral molecule. 4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane has been primarily detected in saliva. Within the cell, 4-methyl-2-methylene-1-(1methylethylidene)-cyclohexane is primarily located in the membrane (predicted from logP) and cytoplasm.
4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane is a p-menthane monoterpenoid.

Scientific Research Applications

Antiproliferative Agents

Research has revealed the synthesis of dispiroindole derivatives, including compounds with structural similarities to 4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane. These derivatives have shown potential as antiproliferative agents, exhibiting mild antitumor properties against various human tumor cell lines. Their activities in some cases were found to be comparable to the reference standard Doxorubicin, a known chemotherapeutic agent (George, Ismail, Stawinski, & Girgis, 2013).

properties

Product Name

4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane

Molecular Formula

C11H18

Molecular Weight

150.26 g/mol

IUPAC Name

4-methyl-2-methylidene-1-propan-2-ylidenecyclohexane

InChI

InChI=1S/C11H18/c1-8(2)11-6-5-9(3)7-10(11)4/h9H,4-7H2,1-3H3

InChI Key

CDVJOIYHIIZJKX-UHFFFAOYSA-N

Canonical SMILES

CC1CCC(=C(C)C)C(=C)C1

Origin of Product

United States

Retrosynthesis Analysis

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